Cas no 1806869-69-1 (3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide)

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide is a specialized pyridine derivative featuring a sulfonamide functional group, a difluoromethyl substituent, and a chloro-methoxy substitution pattern. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the sulfonamide moiety offers versatility for further derivatization. Its structural features make it valuable for developing novel herbicides, fungicides, or enzyme inhibitors. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications.

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide structure

1806869-69-1 structure

Product name:3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide

CAS No:1806869-69-1

MF:C₇H₇ClF₂N₂O₃S

MW:272.656886339188

CID:4872608

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide
- Inchi： 1S/C7H7ClF2N2O3S/c1-15-7-4(16(11,13)14)2-3(8)5(12-7)6(9)10/h2,6H,1H3,(H2,11,13,14)
- InChI Key： GVFSLNXSIQGMPZ-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)N=C(C(=C1)S(N)(=O)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 335
Topological Polar Surface Area: 90.7
XLogP3: 1

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029046455-1g	3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide	1806869-69-1	97%	1g	$3,129.00	2022-03-31
Alichem	A029046455-500mg	3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide	1806869-69-1	97%	500mg	$1,662.60	2022-03-31
Alichem	A029046455-250mg	3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide	1806869-69-1	97%	250mg	$979.20	2022-03-31

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide Related Literature

1. Betel leaf extract and its major component hydroxychavicol promote osteogenesis and alleviate glucocorticoid-induced osteoporosis in rats†

Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
2. Atomistic insights into the nanohelix of hydrogenated graphene: formation, characterization and application

Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
3. Cerium oxide nanoparticles: properties, biosynthesis and biomedical application

Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
4. Benchmarking sampling methodology for calculations of Rayleigh light scattering properties of atmospheric molecular clusters†

Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
5. Carbon Capture Membranes Based on Amorphous Polyether Nanofilms Enabled by Thickness Confinement and Interfacial Engineering

GengyiZhang,VinhBui,YifanYin,EstherHRTsai,Chang-YongNam,HaiqingLin

Additional information on 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide

Recent Advances in the Study of 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide (CAS: 1806869-69-1)

The compound 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide (CAS: 1806869-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative is being explored for its potential applications in drug discovery, particularly as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its promising role in addressing unmet medical needs.

One of the most notable advancements in the study of this compound is its application in the synthesis of agrochemicals and pharmaceuticals. Researchers have optimized the synthetic pathways to improve yield and purity, making it more accessible for large-scale production. The presence of the difluoromethyl and sulfonamide groups in its structure is believed to contribute to its bioactivity, particularly in enzyme inhibition and receptor modulation. These features make it a valuable candidate for further investigation in drug development pipelines.

Recent pharmacological studies have explored the compound's potential as an inhibitor of specific enzymes involved in inflammatory and metabolic pathways. Preliminary in vitro and in vivo data suggest that 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide exhibits moderate to high affinity for certain biological targets, although further optimization is required to enhance its selectivity and potency. These findings have sparked interest in its potential therapeutic applications, particularly in the treatment of chronic inflammatory diseases and metabolic disorders.

In addition to its pharmacological potential, the compound's physicochemical properties have been thoroughly characterized. Studies have reported its solubility, stability, and partition coefficients, which are critical parameters for drug formulation and delivery. The compound's stability under various pH conditions and its compatibility with common excipients make it a promising candidate for oral and topical formulations. These properties are essential for advancing the compound from the laboratory to clinical trials.

Despite the promising findings, challenges remain in the development of 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to improve its pharmacokinetic and pharmacodynamic profiles. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonamide (CAS: 1806869-69-1) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and bioactivity profile make it a valuable candidate for further investigation. Ongoing studies aim to elucidate its mechanism of action, optimize its properties, and explore its therapeutic potential. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.